Cas no 161419-63-2 (1H-Purine-2,6-dione, 1-butyl-3,7-dihydro-3-(phenylmethyl)-)

1H-Purine-2,6-dione, 1-butyl-3,7-dihydro-3-(phenylmethyl)- structure
161419-63-2 structure
Product Name:1H-Purine-2,6-dione, 1-butyl-3,7-dihydro-3-(phenylmethyl)-
CAS No:161419-63-2
MF:C16H18N4O2
MW:298.339723110199
CID:1341054
Update Time:2024-08-17

1H-Purine-2,6-dione, 1-butyl-3,7-dihydro-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione, 1-butyl-3,7-dihydro-3-(phenylmethyl)-
    • 1H-Purine-2,6-dione, 1-butyl-3,9-dihydro-3-(phenylmethyl)-
    • Inchi: 1S/C16H18N4O2/c1-2-3-9-19-15(21)13-14(18-11-17-13)20(16(19)22)10-12-7-5-4-6-8-12/h4-8,11H,2-3,9-10H2,1H3,(H,17,18)
    • InChI Key: MKXAPFXXDKBXAK-UHFFFAOYSA-N
    • SMILES: N1C2=C(N(CC3=CC=CC=C3)C(=O)N(CCCC)C2=O)NC=1

Computed Properties

  • Exact Mass: 298.14314

Experimental Properties

  • Density: 1.286±0.06 g/cm3(Predicted)
  • Boiling Point: 549.9±52.0 °C(Predicted)
  • PSA: 69.3
  • pka: 8.24±0.70(Predicted)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited